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Compound of Interest

Compound Name: Celiprolol-d9 Hydrochloride
CAS No.: 1215535-20-8
Cat. No.: B565415

Get Quote

Executive Summary

Celiprolol-d9 Hydrochloride is the stable isotope-labeled analog of the third-generation beta-
blocker Celiprolol. Characterized by the substitution of nine hydrogen atoms with deuterium on
the tert-butyl moiety, this compound serves as the gold-standard Internal Standard (IS) for the

guantification of Celiprolol in complex biological matrices (plasma, urine) using LC-MS/MS.

This guide provides a rigorous technical overview of Celiprolol-d9 HCI, focusing on its
physicochemical properties, role in mitigating matrix effects during bioanalysis, and a validated
experimental workflow for pharmacokinetic (PK) studies.

Chemical Identity and Physicochemical Profile[2][3]
[4][5][6]

Celiprolol-d9 Hydrochloride is chemically distinct due to its high isotopic enrichment (

), which prevents "cross-talk” or spectral overlap with the analyte's natural isotopic envelope.

Nomenclature and Structure
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e |[UPAC Name:
-[3-Acetyl-4-[3-[(1,1-dimethylethyl-d9)amino]-2-hydroxypropoxy]phenyl]-
-diethylurea hydrochloride[1][2]

« CAS Number: 1215535-20-8[1][2]

* |sotopic Labeling: The nine deuterium atoms are located on the tert-butyl group (—-C(CD

)

), ensuring metabolic stability as this moiety is less prone to exchange than labile protons
(e.g., -OH or -NH).

Technical Specifications Table

Property Specification

Molecular Formula

Molecular Weight 425.01 g/mol (Salt) / 388.55 g/mol (Free Base)

Appearance Off-white to pale beige solid

Solubility Soluble in Methanol, DMSO, Water (~2 mg/mL)

oka ~9.6 (Amine), making it positively charged at
physiological pH

LogP ~1.9 (Moderately lipophilic)

Melting Point 120-122 °C (Decomposition)

Storage -20°C, Hygroscopic, Protect from light

Bioanalytical Application: LC-MS/MS Methodology

The primary utility of Celiprolol-d9 is to normalize variations in extraction recovery and
ionization efficiency (matrix effects) during LC-MS/MS analysis.

The "d9" Advantage
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In mass spectrometry, a mass shift of +9 Da is ideal. It places the IS signal far beyond the M+1
and M+2 natural isotopic peaks of the analyte (Celiprolol, MW 379.5), eliminating interference.
Furthermore, the deuterium label on the tert-butyl group is chemically inert under standard
extraction conditions, ensuring the IS behaves identically to the analyte during chromatography.

Validated Experimental Protocol

The following workflow outlines a Solid Phase Extraction (SPE) method suitable for human
plasma, leveraging the basicity of Celiprolol for high selectivity.

Phase 1: Reconstitution and Stock Preparation

e Stock Solution: Dissolve 1 mg Celiprolol-d9 HCI in 1 mL Methanol (LC-MS grade) to yield a 1
mg/mL free-base equivalent stock.

o Working Solution: Dilute stock with 50:50 Methanol:Water to 100 ng/mL. Store in amber
glass vials at -20°C.

Phase 2: Sample Preparation (Strong Cation Exchange - SCX)

e Principle: Celiprolol is a secondary amine (pKa ~9.6). At acidic pH, it is protonated (

) and binds to SCX sorbents.

o Step-by-Step:

o

Aliquot: Transfer 200 L plasma to a 1.5 mL tube.

o Spike: Add 20 uL Celiprolol-d9 working solution (I1S). Vortex 30s.

o Acidify: Add 200 pL 2% Formic Acid (aq) to protonate the amine.

o Load: Apply sample to pre-conditioned SCX SPE cartridge (e.g., 30 mg/1 mL).
o Wash:

» Wash 1. 1 mL 2% Formic Acid (removes proteins/salts).

» Wash 2: 1 mL Methanol (removes neutral lipids).
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o Elute: 2 x 250 pL of 5% Ammonium Hydroxide in Methanol. (High pH neutralizes the
amine, releasing it from the sorbent).

o Dry & Reconstitute: Evaporate eluate under

at 40°C. Reconstitute in 100 pL Mobile Phase.

Phase 3: LC-MS/MS Parameters
e Column: C18 Reverse Phase (e.g., 50 x 2.1 mm, 1.7 pum).

» Mobile Phase:

o A:0.1% Formic Acid in Water.[3]

o B: Acetonitrile.[3][4][5][6]

o Gradient: 10% B to 90% B over 3 minutes.
o Detection: ESI Positive Mode (+), Multiple Reaction Monitoring (MRM).
MRM Transitions: | Compound | Precursor lon (

) | Product lon (

) | Collision Energy (eV) | | :--- | :--- | :---| :--- | | Celiprolol | 380.2
| 251.1 | 25 | | Celiprolol-d9 | 389.3

| 251.1| 25 |

Note: The transition to m/z 251.1 corresponds to the loss of the side chain (containing the t-
butyl group). While the parent masses differ by 9 Da, the product ion is often common if the
label is lost during fragmentation. Alternatively, a transition retaining the label (e.qg., if
fragmentation occurs at the ether bond) would show a shifted product ion.

Visualization: Bioanalytical Workflow

The following diagram illustrates the critical path from sample collection to data generation,
highlighting the integration of Celiprolol-d9.
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Figure 1: Validated bioanalytical workflow for Celiprolol quantification using Celiprolol-d9 HCI as
the internal standard.

Handling, Stability, and Troubleshooting
Stability Profile

» Solid State: Stable for >2 years at -20°C if protected from moisture.
e Solution State:
o Stock solutions in Methanol are stable for 6 months at -20°C.
o Reconstituted autosampler samples are stable for ~24 hours at 4°C.

o Caution: Avoid alkaline conditions for prolonged periods during storage (though short
exposure during elution is acceptable), as urea derivatives can hydrolyze.

Common Troubleshooting Scenarios

e Low IS Recovery: If Celiprolol-d9 signal is low, check the SPE load pH. The sample must be
acidic (pH < 4) to bind to the SCX cartridge.

» Signal Suppression: If the IS peak area varies significantly between samples, matrix effects
are present. Ensure the wash steps (Methanol) in the SPE protocol are sufficient to remove
phospholipids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Vivanls.com [vivanls.com]
. pharmaffiliates.com [pharmaffiliates.com]

. mdpi.com [mdpi.com]

1
2
3
¢ 4. researchgate.net [researchgate.net]
5. ijercps.com [ijcrcps.com]

6.

Liquid chromatographic determination of total celiprolol or (S)-celiprolol and (R)-celiprolol
simultaneously in human plasma - PubMed [pubmed.ncbi.nim.nih.gov]

e 7. A highly sensitive LC-MS/MS method capable of simultaneously quantitating celiprolol and
atenolol in human plasma for a cassette cold-microdosing study - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 8. Celiprolol | C20H33N304 | CID 2663 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ 9. Celiprolol Hydrochloride | C20H34CIN304 | CID 42373 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 10. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd.
[splendidlab.com]

¢ To cite this document: BenchChem. [Celiprolol-d9 Hydrochloride: Technical Guide for
Bioanalytical Applications[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b565415/docs#celiprolol-d9-hydrochloride-technical-
guide-for-bioanalytical-applications-1]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Celiprolol
https://pubchem.ncbi.nlm.nih.gov/compound/Celiprolol-hydrochloride
https://splendidlab.com/products/info/4277/celiprolol-d9-hydrochloride
https://www.benchchem.com/product/b565415/docs?utm_src=pdf-body#celiprolol-d9-hydrochloride-technical-guide-for-bioanalytical-applications-1
https://www.benchchem.com/product/b565415?utm_src=pdf-custom-synthesis#bc-rfq
https://vivanls.com/products/Celiprolold9Hydrochloride-5572
https://www.pharmaffiliates.com/en/1215535-20-8-celiprolol-d9-hydrochloride-pasti088085.html
https://www.mdpi.com/2297-8739/11/11/306
https://www.researchgate.net/publication/385311624_Novel_bioanalytical_LC-MSMS_method_for_determination_of_metoprolol_in_human_plasma
https://ijcrcps.com/pdfcopy/apr2018/ijcrcps11.pdf
https://pubmed.ncbi.nlm.nih.gov/8891920/
https://pubmed.ncbi.nlm.nih.gov/8891920/
https://pubmed.ncbi.nlm.nih.gov/21595025/
https://pubmed.ncbi.nlm.nih.gov/21595025/
https://pubmed.ncbi.nlm.nih.gov/21595025/
https://pubchem.ncbi.nlm.nih.gov/compound/Celiprolol
https://pubchem.ncbi.nlm.nih.gov/compound/Celiprolol-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Celiprolol-hydrochloride
https://splendidlab.com/products/info/4277/celiprolol-d9-hydrochloride
https://splendidlab.com/products/info/4277/celiprolol-d9-hydrochloride
https://www.benchchem.com/product/b565415/docs#celiprolol-d9-hydrochloride-technical-guide-for-bioanalytical-applications-1
https://www.benchchem.com/product/b565415/docs#celiprolol-d9-hydrochloride-technical-guide-for-bioanalytical-applications-1
https://www.benchchem.com/product/b565415/docs#celiprolol-d9-hydrochloride-technical-guide-for-bioanalytical-applications-1
https://www.benchchem.com/product/b565415/docs#celiprolol-d9-hydrochloride-technical-guide-for-bioanalytical-applications-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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